Cas no 2228347-76-8 (methyl 3-hydroxy-3-(2-methoxy-4,5-dimethylphenyl)propanoate)

• Product Name: methyl 3-hydroxy-3-(2-methoxy-4,5-dimethylphenyl)propanoate
• CAS No: 2228347-76-8
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 6254954
• PubChem ID: 165720336
• Update Time: 2025-06-07

methyl 3-hydroxy-3-(2-methoxy-4,5-dimethylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-3-(2-methoxy-4,5-dimethylphenyl)propanoate
• 2228347-76-8
• EN300-1834982

• Inchi： 1S/C13H18O4/c1-8-5-10(11(14)7-13(15)17-4)12(16-3)6-9(8)2/h5-6,11,14H,7H2,1-4H3
• InChI Key： HAEYSXLNDZATFJ-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1C=C(C)C(C)=CC=1OC

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 3-hydroxy-3-(2-methoxy-4,5-dimethylphenyl)propanoate

Methyl 3-hydroxy-3-(2-methoxy-4,5-dimethylphenyl)propanoate (CAS No. 2228347-76-8): A Comprehensive Overview

Methyl 3-hydroxy-3-(2-methoxy-4,5-dimethylphenyl)propanoate, identified by its CAS number 2228347-76-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This ester derivative exhibits a unique structural configuration that has garnered attention for its potential applications in various biochemical pathways and drug development processes.

The molecular structure of methyl 3-hydroxy-3-(2-methoxy-4,5-dimethylphenyl)propanoate consists of a hydroxyl group and a methyl ester moiety attached to a propanoate backbone, with a phenyl ring substituted at the 2-position with a methoxy group and at the 4 and 5 positions with methyl groups. This specific arrangement contributes to its distinct chemical properties, making it a valuable candidate for further investigation in synthetic chemistry and pharmacology.

In recent years, the study of such complex organic molecules has been instrumental in advancing our understanding of molecular interactions and their implications in therapeutic interventions. The presence of both hydroxyl and ester functional groups in methyl 3-hydroxy-3-(2-methoxy-4,5-dimethylphenyl)propanoate suggests potential roles in enzyme-mediated reactions, such as those involving cytochrome P450 enzymes, which are crucial in drug metabolism and biosynthesis.

One of the most compelling aspects of this compound is its structural similarity to naturally occurring lignans and flavonoids, which are known for their biological activities. The dimethoxy substitution pattern on the phenyl ring resembles several bioactive molecules that have been studied for their anti-inflammatory, antioxidant, and anticancer properties. This structural motif may contribute to the compound's ability to interact with biological targets, thereby influencing cellular processes.

Recent research has begun to explore the synthetic pathways that could lead to the efficient production of methyl 3-hydroxy-3-(2-methoxy-4,5-dimethylphenyl)propanoate. Advances in enzymatic catalysis and green chemistry have opened new avenues for the synthesis of complex molecules while minimizing environmental impact. Techniques such as biocatalysis and flow chemistry have shown promise in facilitating the construction of intricate molecular frameworks, including those found in this compound.

The pharmacological potential of methyl 3-hydroxy-3-(2-methoxy-4,5-dimethylphenyl)propanoate has not been fully elucidated, but preliminary studies suggest that it may exhibit properties relevant to neurological disorders. The phenolic moiety and the hydroxyl group could potentially interact with neurotransmitter systems, offering a basis for further investigation into its effects on brain function. Additionally, its structural features may make it a useful scaffold for designing novel therapeutic agents.

In conclusion, methyl 3-hydroxy-3-(2-methoxy-4,5-dimethylphenyl)propanoate (CAS No. 2228347-76-8) represents a fascinating subject of study in chemical biology and drug discovery. Its unique structural attributes and potential biological activities position it as a promising candidate for future research aimed at developing new treatments for various diseases. As synthetic methodologies continue to evolve, the accessibility of such compounds will likely increase, paving the way for more comprehensive investigations into their applications.